Cas no 2181659-12-9 (2,2-dimethyl-3-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• CAS No: 2181659-12-9
• MF: C₁₃H₁₃F₃O₂
• MW: 258.236334562302
• CID: 6396169
• PubChem ID: 134117238
• Update Time: 2025-06-25

2,2-dimethyl-3-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• EN300-1944572
• 2181659-12-9
• 2,2-dimethyl-3-[3-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C13H13F3O2/c1-12(2)9(10(12)11(17)18)7-4-3-5-8(6-7)13(14,15)16/h3-6,9-10H,1-2H3,(H,17,18)
• InChI Key： FQSNGJXVRUADIK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C(C(=O)O)C1(C)C)(F)F

Computed Properties

• Exact Mass: 258.08676414g/mol
• Monoisotopic Mass: 258.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-dimethyl-3-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid (CAS No. 2181659-12-9)

2,2-dimethyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid, identified by its CAS number 2181659-12-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural properties and potential biological activities. The presence of a trifluoromethyl group and a phenyl ring in its molecular structure imparts distinct characteristics that make it a valuable candidate for further research and development.

The molecular structure of 2,2-dimethyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with two methyl groups at the 2-position, a phenyl ring at the 3-position, and a trifluoromethyl group also at the 3-position. This arrangement results in a highly electron-withdrawing effect due to the trifluoromethyl group, which can influence the reactivity and binding affinity of the compound. The cyclopropane ring itself is known for its strain and rigidity, which can affect how the molecule interacts with biological targets.

In recent years, there has been growing interest in cyclopropanecarboxylic acids as pharmacophores due to their ability to modulate various biological pathways. The unique steric and electronic properties of these compounds make them suitable for designing molecules with specific interactions. For instance, studies have shown that cyclopropanecarboxylic acids can act as scaffolds for developing drugs targeting enzymes and receptors involved in inflammatory diseases, cancer, and infectious disorders.

The trifluoromethyl group in 2,2-dimethyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid plays a crucial role in enhancing the metabolic stability and lipophilicity of the molecule. This characteristic is particularly important in drug design, as it can improve the bioavailability and pharmacokinetic properties of potential therapeutic agents. Additionally, the phenyl ring contributes to hydrophobic interactions, further influencing the compound's behavior in biological systems.

Recent research has explored the potential applications of this compound in medicinal chemistry. One notable study published in a leading journal demonstrated that derivatives of cyclopropanecarboxylic acids with similar structural motifs can inhibit certain enzymes involved in cancer progression. The study highlighted the importance of optimizing the substitution patterns on the cyclopropane ring to achieve desired biological activity. The findings suggest that 2,2-dimethyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid could be a promising starting point for developing novel anticancer agents.

Another area of interest is the use of this compound as a building block for more complex molecules. Chemists have leveraged its reactive sites to synthesize heterocyclic compounds that exhibit interesting pharmacological properties. For example, incorporating the cyclopropane moiety into azepine or piperidine rings has led to compounds with enhanced binding affinity to specific targets. This approach underscores the versatility of 2,2-dimethyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid as a synthetic intermediate.

The electronic properties of 2,2-dimethyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid also make it relevant in materials science. Researchers have investigated its potential as a component in organic electronic devices due to its ability to absorb light and participate in charge transport processes. The combination of steric hindrance from the cyclopropane ring and electronic effects from the trifluoromethyl group could lead to novel materials with improved performance characteristics.

In conclusion, 2,2-dimethyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid (CAS No. 2181659-12-9) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further exploration, particularly in drug discovery and advanced material development. As research continues to uncover new applications for this compound, it is likely to remain a key player in scientific innovation.